Cas no 59372-70-2 (Phosphonic acid, (nonylphenyl)-)

• Product Name: Phosphonic acid, (nonylphenyl)-
• CAS No: 59372-70-2
• MF: C₁₅H₂₅O₃P
• MW: 284.33096575737
• CID: 338879
• PubChem ID: 14475123
• Update Time: 2025-04-19

Phosphonic acid, (nonylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (nonylphenyl)-
• (2-nonylphenyl)phosphonic acid
• DTXSID00560755
• 59372-70-2
• SCHEMBL1099141

• Inchi： 1S/C15H25O3P/c1-2-3-4-5-6-7-8-11-14-12-9-10-13-15(14)19(16,17)18/h9-10,12-13H,2-8,11H2,1H3,(H2,16,17,18)
• InChI Key： FDSSGEWOXHRFKF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1CCCCCCCCC)(=O)(O)O

Computed Properties

• Exact Mass: 284.15425
• Monoisotopic Mass: 284.15413165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 3.78270